3-Oxo-2,3-dihydropyridazine-4-carbonitrile
Overview
Description
“3-Oxo-2,3-dihydropyridazine-4-carbonitrile” is a chemical compound with the linear formula C5H3N3O . It has a molecular weight of 121.1 .
Synthesis Analysis
One method of synthesizing this compound involves reacting benzil with cyanoacetohydrazide under microwave irradiation . This reaction yields 3-oxo-5,6-diphenyl-2,3-dihydropyridazine-4-carbonitrile, which can be used as a starting material for the synthesis of new heterocyclic compounds .
Molecular Structure Analysis
The InChI code for this compound is 1S/C5H3N3O/c6-3-4-1-2-7-8-5(4)9/h1-2H,(H,8,9) . This code provides a unique representation of the compound’s molecular structure.
Physical and Chemical Properties Analysis
This compound has a molecular weight of 121.1 . It is recommended to be stored at a temperature between 28 C .
Scientific Research Applications
Synthesis and Characterization
3-Oxo-2,3-dihydropyridazine-4-carbonitrile and its derivatives have been extensively studied for their synthesis and characterization. For instance, Elewa et al. (2021) synthesized various pyridine derivatives, including 2,3-dihydro-2-oxo-4-phenyl-6-(thien-2-yl)pyridine-3-carbonitrile, through a one-step reaction involving several compounds. This study emphasized the synthesis process and structural elucidation based on spectral analysis (Elewa et al., 2021). Similarly, Alnajjar et al. (2008) reinvestigated the product structures of enaminones with malononitrile, providing a novel route to 2,3-dihydropyridazine-4-carboxylic acids, highlighting the importance of accurate structural determination in synthetic chemistry (Alnajjar et al., 2008).
Antimicrobial and Antitumor Activities
Several studies have demonstrated the antimicrobial and antitumor potential of compounds derived from this compound. For example, Salem et al. (2015) synthesized fused heterocyclic compounds derived from tetrahydropyrimidine derivative and evaluated their antioxidant activities. This research contributes to the growing body of knowledge on the potential pharmaceutical applications of these compounds (Salem et al., 2015).
Spectroscopic Analysis and Optical Properties
The spectroscopic analysis and optical properties of pyridine derivatives, including those related to this compound, have been a subject of research. Cetina et al. (2010) synthesized and studied the structural features of three pyridine derivatives, employing techniques like IR and electronic spectroscopy to investigate their optical properties (Cetina et al., 2010).
Novel Synthetic Pathways and Chemical Reactivity
Research has also focused on developing novel synthetic pathways and exploring the chemical reactivity of related compounds. Abdallah (2007), for instance, studied the synthesis and reactivity of various derivatives, including 3-dimethylamino-2-[(3-indolyl) carbonyl]propenonitrile, demonstrating the versatility of these compounds in organic synthesis (Abdallah, 2007).
Catalysis and One-Pot Synthesis
The role of this compound derivatives in catalysis and one-pot synthesis processes has been explored. Sheibani et al. (2010) presented an efficient method for preparing dihydropyridazines, highlighting the use of magnesium oxide as an effective heterogeneous base catalyst (Sheibani et al., 2010).
Properties
IUPAC Name |
6-oxo-1H-pyridazine-5-carbonitrile | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H3N3O/c6-3-4-1-2-7-8-5(4)9/h1-2H,(H,8,9) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CPZLKSSMZLLSBN-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C(=O)NN=C1)C#N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H3N3O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80495117 | |
Record name | 3-Oxo-2,3-dihydropyridazine-4-carbonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80495117 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
121.10 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
64882-65-1 | |
Record name | 3-Oxo-2,3-dihydropyridazine-4-carbonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80495117 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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